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Compound of Interest

Compound Name: Retinoic acid-d6

Cat. No.: B15140520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated retinoid, Retinoic
acid-d6. It details its chemical structure and properties, outlines its use as an internal standard

in analytical methodologies, and explores the intricate signaling pathway of its non-deuterated

counterpart, retinoic acid. This document is intended to serve as a valuable resource for

professionals in the fields of biomedical research and drug development.

Chemical Structure and Properties
Retinoic acid-d6, a deuterated analog of all-trans-retinoic acid, is a critical tool in

pharmacokinetic and metabolic research. The deuterium labeling at the terminal methyl groups

of the polyene chain provides a distinct mass shift, making it an ideal internal standard for mass

spectrometry-based quantification of endogenous retinoic acid.

Chemical Structure:

The chemical structure of all-trans-Retinoic acid is characterized by a β-ionone ring, a polyene

chain with four conjugated double bonds, and a carboxylic acid functional group. In Retinoic
acid-d6, six hydrogen atoms on the C19 and C20 methyl groups are replaced with deuterium.

Image of the chemical structure of Retinoic acid-d6 (all-trans-Retinoic acid

(19,19,19,20,20,20-D6))
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A visual representation of the all-trans-retinoic acid molecule is provided below. For Retinoic
acid-d6, the six hydrogen atoms on the two methyl groups at the far right of the polyene chain

are substituted with deuterium.

Physicochemical Properties:

A summary of the key physicochemical properties of Retinoic acid-d6 is presented in the table

below for easy reference.

Property Value Reference

Molecular Formula C₂₀H₂₂D₆O₂ [1]

Molecular Weight 306.47 g/mol [2][3][4]

Physical State
Solid, light yellow to yellow

powder
[2]

CAS Number (Labeled) 2483831-72-5 [2][3][4]

Isotopic Purity ≥96% (Deuterium)

Chemical Purity ≥95% [3][4]

Storage Conditions
-20°C, protected from light and

moisture

Experimental Protocols: Quantification of Retinoic
Acid using a Deuterated Internal Standard
Retinoic acid-d6 is predominantly used as an internal standard for the accurate quantification

of endogenous retinoic acid in biological matrices by liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The following is a generalized experimental protocol based on

established methodologies.

2.1. Sample Preparation (Liquid-Liquid Extraction)
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To 200 µL of plasma or tissue homogenate, add a known amount of Retinoic acid-d6
solution (internal standard).

Add 400 µL of methanol to precipitate proteins.

Vortex the mixture and then centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a new tube.

Add 300 µL of hexane and 300 µL of ethyl acetate for liquid-liquid extraction.

Vortex and centrifuge to separate the organic and aqueous phases.

Carefully collect the upper organic layer containing the retinoids.

Evaporate the organic solvent under a stream of nitrogen.

Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

2.2. LC-MS/MS Analysis

Chromatographic Separation:

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient elution with a mixture of water, methanol, and/or acetonitrile

containing a small percentage of formic acid or acetic acid to improve ionization.

Flow Rate: Typically in the range of 0.2-0.5 mL/min.

Mass Spectrometric Detection:

Ionization Mode: Electrospray ionization (ESI) in negative ion mode is commonly

employed.

Scan Type: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity.

MRM Transitions:
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Retinoic Acid (unlabeled): Monitor the transition from the precursor ion (m/z of

deprotonated molecule) to a specific product ion.

Retinoic acid-d6 (internal standard): Monitor the transition from the deuterated

precursor ion to its corresponding product ion.

2.3. Data Analysis

The concentration of endogenous retinoic acid is determined by calculating the ratio of the

peak area of the unlabeled analyte to the peak area of the deuterated internal standard and

comparing this ratio to a standard curve prepared with known concentrations of unlabeled

retinoic acid and a constant concentration of the internal standard.

Experimental Workflow Diagram:

Sample Preparation LC-MS/MS Analysis Data Processing

Biological Sample Add Retinoic acid-d6 (Internal Standard) Protein Precipitation (Methanol) Centrifugation Liquid-Liquid Extraction (Hexane/Ethyl Acetate) Phase Separation Evaporation Reconstitution LC Separation MS/MS Detection (MRM) Quantification (Peak Area Ratio)

Click to download full resolution via product page

Caption: A generalized workflow for the quantification of retinoic acid in biological samples.

Biological Activity and Signaling Pathway
Retinoic acid-d6 is expected to have biological activity identical to that of unlabeled retinoic

acid, as the deuterium labeling does not significantly alter its chemical properties in a biological

context. Retinoic acid is a crucial signaling molecule that regulates a wide array of biological

processes, including embryonic development, cell differentiation, proliferation, and apoptosis.

The biological effects of retinoic acid are primarily mediated through its interaction with nuclear

receptors, specifically the Retinoic Acid Receptors (RARs) and Retinoid X Receptors (RXRs).

Retinoic Acid Signaling Pathway:
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Cellular Uptake and Binding: All-trans-retinoic acid enters the cell and binds to cellular

retinoic acid-binding proteins (CRABPs), which facilitate its transport to the nucleus.

Nuclear Receptor Activation: In the nucleus, retinoic acid binds to the Ligand-Binding

Domain (LBD) of RARs.

Heterodimerization: Upon ligand binding, RARs form heterodimers with RXRs.

DNA Binding: The RAR-RXR heterodimer binds to specific DNA sequences known as

Retinoic Acid Response Elements (RAREs) located in the promoter regions of target genes.

Transcriptional Regulation: The binding of the ligand-activated receptor complex to RAREs

leads to the recruitment of co-activator or co-repressor proteins, which in turn modulate the

transcription of downstream target genes. This can either activate or repress gene

expression, leading to changes in cellular function.

Signaling Pathway Diagram:
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Caption: The canonical signaling pathway of retinoic acid.
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In conclusion, Retinoic acid-d6 is an indispensable tool for researchers studying the

pharmacology and metabolism of retinoids. Its well-defined chemical properties and its role as

a stable isotope-labeled internal standard enable precise and accurate quantification of

endogenous retinoic acid. A thorough understanding of the retinoic acid signaling pathway is

fundamental for interpreting the biological significance of these measurements and for the

development of novel therapeutics targeting this essential signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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